1-o-Tetradecyl-sn-glycerol

• CAS RN: 82873-41-4
• Molecular Formula: C17H36O3
• Molecular Weight: 288.5 g/mol
• IUPAC Name: (2S)-3-tetradecoxypropane-1,2-diol
• InChI: InChI=1S/C17H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-20-16-17(19)15-18/h17-19H,2-16H2,1H3/t17-/m0/s1
• InChI Key: JSSKAZULTFHXBH-KRWDZBQOSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCOC[C@H](CO)O
• Canonical SMILES: CCCCCCCCCCCCCCOCC(CO)O

Description

1-o-Tetradecyl-sn-glycerol is a useful research compound. Its molecular formula is C17H36O3 and its molecular weight is 288.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of Solketal (66.1 g, 0.5 mol), 1-bromotetradecane (159.4 g, 0.575 mol), and DMF (800 ml) was added 60% NaH (26.0 g, 0.65 mol) in oil dispersion in 3 portions for 1 hr. The mixture was stirred at room temperature for 1 day and methanol (20 ml) was added to destroy the excess NaH. This was then poured into 1500 ml of ice-water and the aqueous layer was extracted with hexanes (2000 ml). The combined organic layers were evaporated to dryness and the oily residue was refluxed in 10% HCl/methanol (conc. HCl, 250 ml and methanol, 675 ml) for 30 min followed by stirring at room temperature overnight. The white flaky solid was filtered and washed with methanol (122 g). The additional product was obtained from the filtrate (5.7 g); Total 127.7 g (88.5%). The crude product was recrystallized from diethyl ether; Yield 99.7 g (69.1%), mp 57°-58° C.